Cas no 90546-39-7 (Diethyl octadecyl(tetradecyl)propanedioate)

• Product Name: Diethyl octadecyl(tetradecyl)propanedioate
• CAS No: 90546-39-7
• MF: C₃₉H₇₆O₄
• MW: 609.018353462219
• CID: 2812404
• PubChem ID: 71327463
• Update Time: 2025-04-21

Diethyl octadecyl(tetradecyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• 90546-39-7
• Diethyl octadecyl(tetradecyl)propanedioate
• SCHEMBL11063113
• DTXSID00756530

• Inchi： 1S/C39H76O4/c1-5-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-39(37(40)42-7-3,38(41)43-8-4)35-33-31-29-27-25-20-18-16-14-12-10-6-2/h5-36H2,1-4H3
• InChI Key： WKCIFWCYPLDGQX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 608.57436090Da
• Monoisotopic Mass: 608.57436090Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 36
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.7
• Topological Polar Surface Area: 52.6Ų